3-[(4-bromo-1H-pyrazol-1-yl)methyl]-N-(oxan-4-yl)azetidine-1-carboxamide

• IUPAC Name: 3-[(4-bromopyrazol-1-yl)methyl]-N-(oxan-4-yl)azetidine-1-carboxamide
• InChI: InChI=1S/C13H19BrN4O2/c14-11-5-15-18(9-11)8-10-6-17(7-10)13(19)16-12-1-3-20-4-2-12/h5,9-10,12H,1-4,6-8H2,(H,16,19)
• InChI Key: LYWGLWQIJRYOLT-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1NC(=O)N2CC(C2)CN3C=C(C=N3)Br
• Molecular Formula: C13H19BrN4O2
• Molecular Weight: 343.22 g/mol
• CAS No.: 2640885-49-8

Description

3-[(4-bromo-1H-pyrazol-1-yl)methyl]-N-(oxan-4-yl)azetidine-1-carboxamide is a heterocyclic compound featuring a 4-membered azetidine ring linked to a 4-bromo-pyrazole moiety via a methyl group. The carboxamide functionality is substituted with an oxan-4-yl (tetrahydropyran) group, which introduces a 6-membered oxygen-containing ring. While direct pharmacological data for this compound are unavailable, its design aligns with strategies to optimize metabolic stability and target binding through rigid heterocyclic frameworks.

Comparison with Similar Compounds

Azetidine vs. Piperidine/Benzimidazole Cores

• The azetidine ring in the target compound confers conformational rigidity compared to the piperidine ring in analogs like 44 from . Smaller rings like azetidine may enhance metabolic stability but reduce solubility due to increased hydrophobicity.

Bromo Substituent Effects

• The single bromo group on the pyrazole in the target compound likely moderates electronic effects compared to the dual bromo groups in ’s compound (C₁₅H₁₃Br₂N₅O). Dual bromination increases molecular weight (439.11 vs. 367.23) and lipophilicity, which may impact membrane permeability .

Oxygen-Containing Rings: Oxan-4-yl vs. Oxetane

• The oxan-4-yl group (tetrahydropyran) in the target compound offers a larger, more flexible oxygen ring compared to the oxetane (3-membered) in ’s analog. Tetrahydropyran derivatives are often used to improve aqueous solubility and pharmacokinetic profiles .

Carboxamide Linkers

• The carboxamide group in the target compound is structurally analogous to those in and , which are critical for hydrogen-bonding interactions with biological targets. Substitution patterns (e.g., isopropyl in vs. oxan-4-yl in the target) influence steric bulk and binding specificity .